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Abstract

This technical guide provides a comprehensive overview of the known and predicted physical
properties of the synthetic compound 2-(2-bromoethyl)cyclopentan-1-one. Due to a lack of
extensive published experimental data for this specific molecule, this document consolidates
available information from chemical databases and outlines standardized experimental
protocols for the determination of key physical characteristics. This guide is intended to serve
as a foundational resource for researchers and professionals in drug development and other
scientific fields who are considering the use of this compound in their work.

Introduction

2-(2-Bromoethyl)cyclopentan-1-one is a halogenated ketone with potential applications in
organic synthesis and as an intermediate in the development of novel pharmaceutical
compounds. A thorough understanding of its physical properties is crucial for its handling,
characterization, and application in experimental settings. This guide summarizes the available
data and provides detailed methodologies for further experimental investigation.

Molecular and Predicted Properties
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While specific experimental data for many physical properties of 2-(2-
bromoethyl)cyclopentan-1-one are not readily available in the public domain, fundamental
molecular properties and some predicted values have been compiled from chemical
databases.

Table 1: Molecular and Predicted Physical Properties of 2-(2-Bromoethyl)cyclopentan-1-one

Property Value Source
Molecular Formula C7H11BrO Biosynth
Molecular Weight 191.07 g/mol Biosynth
Predicted XlogP 15 PubChemLite[1]
Monoisotopic Mass 189.99933 Da PubChemLite[1]

Experimental Protocols for Physical Property
Determination

The following sections detail standardized experimental protocols that can be employed to
determine the key physical properties of 2-(2-bromoethyl)cyclopentan-1-one.

Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure.

Methodology: Thiele Tube Method

o Sample Preparation: A small amount of 2-(2-bromoethyl)cyclopentan-1-one is placed in a
small test tube or fusion tube.

o Capillary Tube Insertion: A capillary tube, sealed at one end, is placed open-end-down into
the liquid.

o Apparatus Setup: The test tube is attached to a thermometer and placed in a Thiele tube
containing a high-boiling point oil (e.g., mineral oil). The Thiele tube is designed to ensure
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uniform heating by convection.

Heating: The side arm of the Thiele tube is gently heated. As the temperature rises, air
trapped in the capillary tube will bubble out.

Observation: The temperature at which a steady stream of bubbles emerges from the
capillary tube is noted. The heat is then removed.

Boiling Point Determination: The temperature at which the liquid begins to enter the capillary
tube upon cooling is recorded as the boiling point.[2]

Determination of Melting Point

As 2-(2-bromoethyl)cyclopentan-1-one is expected to be a liquid at room temperature, its

melting point would be determined at sub-ambient temperatures.

Methodology: Capillary Melting Point Apparatus (for low temperatures)

Sample Preparation: A liquid sample is frozen using a suitable cooling bath (e.g., dry
ice/acetone). A small amount of the frozen solid is then introduced into a capillary tube.

Apparatus Setup: The capillary tube is placed in a melting point apparatus equipped with a
cooling system.

Heating/Cooling Control: The temperature of the apparatus is slowly increased from below
the expected melting point.

Observation: The temperature range over which the solid melts to a clear liquid is observed
and recorded as the melting point range.

Determination of Density

Density is the mass of a substance per unit volume.

Methodology: Pycnometer Method

Pycnometer Preparation: A pycnometer (a flask with a specific, accurately known volume) is
thoroughly cleaned, dried, and weighed.
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« Sample Filling: The pycnometer is filled with 2-(2-bromoethyl)cyclopentan-1-one, ensuring
no air bubbles are trapped. The temperature of the sample should be recorded.

e Weighing: The filled pycnometer is weighed.

o Calculation: The density is calculated by dividing the mass of the liquid (mass of filled
pycnometer minus mass of empty pycnometer) by the volume of the pycnometer.[3]

Methodology: Oscillating U-tube Density Meter
For a more rapid and automated measurement, a digital density meter can be used.
o Calibration: The instrument is calibrated using a certified reference standard.

o Sample Injection: A small volume of 2-(2-bromoethyl)cyclopentan-1-one is injected into the
oscillating U-tube of the instrument.

e Measurement: The instrument measures the change in the oscillation frequency of the tube
and automatically calculates the density.[3][4][5]

Determination of Solubility

Solubility is the ability of a substance to dissolve in a solvent to form a homogeneous solution.
Methodology: Visual Method

e Solvent Selection: A range of common laboratory solvents of varying polarities should be
selected (e.g., water, ethanol, methanol, acetone, dichloromethane, toluene, hexane).

o Sample Preparation: A known mass of 2-(2-bromoethyl)cyclopentan-1-one is added to a
known volume of each solvent in a series of test tubes.

e Mixing: The mixtures are agitated (e.g., by vortexing or shaking) for a set period to facilitate
dissolution.

o Observation: The mixtures are visually inspected for the presence of any undissolved
material. The solubility can be qualitatively described as soluble, partially soluble, or
insoluble.[6][7]
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e Quantitative Determination: For a more precise measurement, a saturated solution can be
prepared, and the concentration of the dissolved solute can be determined analytically (e.g.,

by chromatography or spectroscopy).

Visualizations

As no specific signaling pathways or complex experimental workflows involving 2-(2-
bromoethyl)cyclopentan-1-one were identified in the literature, a logical diagram illustrating
the general workflow for the determination of its physical properties is provided below.

Physical Property Determination Workflow

Obtain Pure Sample of
2-(2-bromoethyl)cyclopentan-1-one

Boiling Point Determination Melting Point Determination Density Measurement Solubility Assessment
(e.g., Thiele Tube) (Low Temperature) (e.g., Pycnometer) (in various solvents)

Data Compilation and Analysis

Technical Data Sheet

Click to download full resolution via product page

Caption: Workflow for Physical Property Characterization.

Conclusion

This technical guide has summarized the currently available physical property data for 2-(2-
bromoethyl)cyclopentan-1-one and provided detailed, standardized protocols for the
experimental determination of its key physical characteristics. While a comprehensive
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experimental dataset for this compound is not yet available, the methodologies outlined herein
provide a clear path for researchers to obtain the necessary data to support their research and
development activities. The provided workflow diagram offers a logical framework for
approaching the physical characterization of this and similar novel compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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